Muscle Atrophy
Muscle Atrophy
Muscular atrophy
ICD: M62.50Ontology ID: DOID:14389
Description
Muscle atrophy is the wasting or loss of muscle tissue, leading to decreased muscle mass and strength. It can result from disuse, malnutrition, aging, nerve damage, or various underlying medical conditions such as muscular dystrophies, spinal muscular atrophy, or chronic diseases. Symptoms include muscle weakness, reduced mobility, and fatigue. Diagnosis involves physical examination, neurological assessment, and sometimes imaging or electromyography. Treatment focuses on addressing the underlying cause, physical therapy, and nutritional support to preserve muscle function.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
AR
基因: ARTranscription Factor
AKT1
基因: AKT1Enzyme
MSTN
基因: MSTN
IGF1
基因: IGF1
FOXO1
基因: FOXO1
MYOD1
基因: MYOD1
IGF1R
基因: IGF1R
MTOR
基因: MTOR
FOXO3
基因: FOXO3
Muscle RING-finger protein-1
基因: TRIM63E3泛素连接酶
Atrogin-1
基因: FBXO32E3泛素连接酶
Activin receptor type-2B
基因: ACVR2B受体
Ubiquitin Protein Ligase E3A
基因: UBE3A连接酶
Statistics
Treatment Compounds5
Metadata
Created At2/2/2026
Updated At2/12/2026




